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Compound of Interest

Compound Name: gamma-Glutamylthreonine

Cat. No.: B13420320 Get Quote

This guide provides immediate, essential safety, handling, and disposal information for γ-

Glutamylthreonine to ensure the safety of researchers, scientists, and drug development

professionals. The following procedures are designed to offer clear, step-by-step guidance for

laboratory operations involving this dipeptide.

Physicochemical and Safety Data
While a specific Safety Data Sheet (SDS) for γ-Glutamylthreonine is not readily available, the

following table summarizes key quantitative data for structurally similar compounds to provide a

basis for safe handling procedures.

Property Value Citation

Physical State Solid (White) [1]

Melting Point/Range 192 °C (377.6 °F) [2]

Molecular Formula C9H16N2O6

Molecular Weight 248.23 g/mol

Hazard Classification

Not classified as a hazardous

substance or mixture.

However, it is prudent to

handle with care.

[3][4]
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Personal Protective Equipment (PPE)
Standard laboratory PPE is required to minimize exposure and ensure safety.

PPE Component Specification Rationale Citation

Eye and Face

Protection

Appropriate protective

eyeglasses or

chemical safety

goggles conforming to

OSHA's eye and face

protection regulations

in 29 CFR 1910.133

or European Standard

EN166.

Protects eyes from

potential splashes.
[1]

Skin Protection

Gloves: Appropriate

protective gloves

(e.g., nitrile). Lab

Coat: A standard lab

coat should be worn.

Prevents skin contact

and protects clothing

and skin from

potential splashes.

[1][4]

Respiratory Protection

Under normal use

conditions where dust

formation is avoided,

respiratory protection

is not required. If

significant dust is

expected, a

NIOSH/MSHA or

European Standard

EN 149 approved

respirator is

recommended.

Avoids inhalation of

any dust or aerosols.
[1][4]

Footwear

Closed-toe shoes

must be worn in the

laboratory at all times.

Protects feet from

spills and falling

objects.

[1]
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Operational Plan: Step-by-Step Handling Protocol
This protocol outlines the safe handling of γ-Glutamylthreonine from receipt to use in

experiments.

Receiving and Storage:

Upon receipt, visually inspect the container for any damage or leaks.[1]

Store the container in a cool, dry, and well-ventilated area.[4]

Log the compound in your laboratory's chemical inventory.[1]

Preparation for Use:

Before opening, allow the container to equilibrate to room temperature to prevent

condensation.[1]

Work in a well-ventilated area. If there is a risk of dust generation, use a chemical fume

hood.[1][4]

Don the required PPE as outlined above.[1]

Weighing and Aliquoting:

To minimize dust, avoid vigorous shaking or scraping of the solid.[1]

Use a clean spatula and weighing paper/boat.[1]

Carefully transfer the desired amount of γ-Glutamylthreonine.[1]

Close the primary container tightly immediately after use.[1]

Dissolving the Compound:

Add the solvent to the weighed solid slowly to avoid splashing.[1]

If necessary, use gentle agitation (e.g., vortexing or sonication) to fully dissolve the

compound.[1]
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Post-Handling:

Clean any spills immediately by sweeping up the solid material and placing it in a

designated waste container.[1][3]

Wipe down the work area with an appropriate cleaning agent.[1]

Remove PPE in the correct order to avoid cross-contamination and dispose of gloves

properly.[1]

Wash hands thoroughly with soap and water after handling the compound.[1][4]

Disposal Plan
Proper disposal of γ-Glutamylthreonine and associated waste is crucial to maintain a safe

laboratory environment.

Unused Compound:

Dispose of unused γ-Glutamylthreonine as chemical waste.[1] It should be collected in a

suitable, labeled container for disposal.[1]

Do not release it into the environment.[1]

Contaminated Materials:

Any materials that have come into contact with γ-Glutamylthreonine (e.g., weighing paper,

pipette tips, gloves) should be disposed of in the appropriate solid waste stream for non-

hazardous chemical waste.[1]

Aqueous Waste:

If drain disposal is permitted by your institution's Environmental Health and Safety (EHS)

office, flush small quantities with copious amounts of running water.[3]

If not permitted, collect the aqueous waste in a sealed, labeled container and dispose of it

through your institution's non-hazardous chemical waste stream.[3]
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Visual Guides
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PPE selection workflow for handling γ-Glutamylthreonine.

Safe Handling and Disposal Workflow for γ-Glutamylthreonine
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Workflow for the safe handling and disposal of γ-Glutamylthreonine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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